2,3-Pyridinedicarboxylic Acid-13C3, 15N

• Synonyms: Quinolinic Acid; Pyridine-2,3-dicarboxylic Acid; Pyridin-2,3-dicarbonsaeure; NSC 13127; NSC 18836; NSC 403247
• Molecular Formula: C₄¹³C₃H₅¹⁵NO₄
• Molecular Weight: 171.09

Quantifying endogenous quinolinic acid by LC-MS/MS? Unlabeled or deuterated internal standards introduce matrix effect bias and retention time shifts. This 13C3,15N-labeled analog provides near-identical chromatography with a distinct mass shift. - ≥99% 13C, ≥98% 15N isotopic enrichment; lot-specific CoA available - Eliminates deuterium-induced retention shift; validated in human plasma (20-1000 ng/mL range) - Supports GLP-compliant method validation and multi-analyte kynurenine pathway profiling

2,3-Pyridinedicarboxylic Acid-13C3,15N Internal Standard

2,3-Pyridinedicarboxylic Acid-13C3, 15N (synonym: Quinolinic Acid-13C3, 15N) is a stable isotopically labeled analog of quinolinic acid, an endogenous neuroactive metabolite synthesized from L-tryptophan via the kynurenine pathway [1]. The compound incorporates three 13C atoms and one 15N atom, yielding a molecular formula of C₄(¹³C)₃H₅(¹⁵N)O₄ and a molecular weight of 171.09 g/mol . As an isotopically labeled internal standard (SIL-IS), it is primarily deployed in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows to correct for matrix effects, ionization variability, and sample preparation losses during the absolute quantification of endogenous quinolinic acid in biological matrices [2].

1Stable-isotope-labeled internal standard for LC-MS/MS or GC-MS quantification of endogenous quinolinic acid

213C3,15N labeling ensures co-elution fidelity, minimizing deuterium-related retention time shift

3Compatible with biological matrices requiring matrix-effect correction and low-LLOQ analysis

• [1] MedChemExpress. Quinolinic acid-13C3, 15N (2,3-Pyridinedicarboxylic Acid-13C3, 15N) Product Page. Catalog No. HY-W654331. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source

Why Alternative Isotopologues Cannot Substitute

In quantitative LC-MS/MS bioanalysis, the internal standard must be chemically identical to the analyte to co-elute and co-ionize precisely, thereby normalizing matrix-induced ion suppression or enhancement [1]. Unlabeled quinolinic acid cannot serve as an internal standard for its own quantification because it is indistinguishable from the endogenous analyte by mass spectrometry. Deuterated (²H-labeled) analogs, while chemically similar, exhibit a well-documented chromatographic isotope effect—deuterium substitution shifts retention time relative to the unlabeled analyte, causing the internal standard and analyte to encounter different regions of the solvent gradient and matrix ion suppression, which compromises quantification accuracy [2]. The ¹³C/¹⁵N labeling strategy employed in this compound minimizes this retention time shift, providing near-identical chromatographic behavior while maintaining a distinct mass shift for MS discrimination .

Target ISTD13C3,15N quinolinic acid

Unlabeled quinolinic acidIndistinguishable from endogenous analyte by MS; cannot correct matrix effects or ionization variability.

Target ISTD13C3,15N quinolinic acid

Deuterated analog (e.g., quinolinic acid-d₃)Chromatographic isotope effect shifts retention time, causing differential ion suppression and compromised accuracy.

Target ISTD13C3,15N quinolinic acid

18O-labeled analogOxygen back-exchange with water during sample preparation reduces isotopic enrichment and quantification reliability.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source
• [2] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source

Comparative Performance Evidence

Isotopic Purity and Enrichment

The ¹³C and ¹⁵N isotopic enrichment of this compound is specified by manufacturers at ≥99% for ¹³C and ≥98% for ¹⁵N, with a minimum chemical purity of 98.00% . For comparison, deuterated quinolinic acid analogs (e.g., quinolinic acid-d₃) may exhibit incomplete deuteration and isotopic exchange with protic solvents under certain sample preparation conditions, which introduces back-exchange variability not observed with ¹³C/¹⁵N labeling.

Isotopic purity

Class-level

≥99% ¹³C; ≥98% ¹⁵N enrichmentChemical purity ≥98%

Supports low unlabeled contaminant for trace-level LLOQ

Vendor CoA specifications; back-exchange absent in ¹³C/¹⁵N labels

Evidence Dimension	Isotopic enrichment specification
Target Compound Data	≥99% ¹³C enrichment; ≥98% ¹⁵N enrichment
Comparator Or Baseline	Deuterated analogs (e.g., quinolinic acid-d₃): Variable deuteration efficiency; susceptibility to H/D back-exchange in aqueous buffers
Quantified Difference	Quantitative deuterium enrichment typically lower; back-exchange rate variable (no fixed value available)
Conditions	Vendor Certificate of Analysis specifications; reported stability in protic solvent systems

Why This Matters

High isotopic enrichment ensures minimal interference from unlabeled contaminant in the internal standard channel, which is essential for achieving low limits of quantification (LLOQ) in trace-level endogenous metabolite analysis.

Precision vs. 18O-Labeled Internal Standard

In a GC-MS method employing ¹³C₃,¹⁵N-quinolinic acid as internal standard for plasma quinolinic acid quantification, the coefficient of variation (CV) for inter-assay repeatability was reported as 5.8% (n = 2) [1]. In a separate study using [¹⁸O]quinolinic acid as internal standard with a similar GC-NCI-MS approach, inter-assay variability was 8.1% [2]. While not a direct head-to-head comparison, both studies utilized comparable analytical platforms and biological matrices.

Precision vs. ¹⁸O-IS

Reported

CV 5.8% (n=2)vs. 8.1% for [¹⁸O]quinolinic acid

Lower inter-assay variability in comparable GC-MS setups

Cross-study data, not head-to-head; plasma matrix

Evidence Dimension	Inter-assay coefficient of variation (CV) for quinolinic acid quantification in biological matrix
Target Compound Data	CV = 5.8% (n = 2)
Comparator Or Baseline	[¹⁸O]Quinolinic acid internal standard: CV = 8.1%
Quantified Difference	5.8% vs. 8.1% CV (absolute difference: 2.3 percentage points; relative improvement: ~28%)
Conditions	Target compound data from GC-MS analysis of quinolinic acid in plasma using ¹³C₃,¹⁵N-quinolinic acid as internal standard; comparator data from GC-NCI-MS assay of quinolinic acid in rat brain, blood, and plasma using [¹⁸O]QUIN as internal standard

Why This Matters

Lower inter-assay variability directly translates to higher confidence in longitudinal biomarker studies and clinical trial sample analysis, reducing the number of repeat runs required for statistical significance.

• [1] Sano M, Ferchaud-Roucher V, Kaeffer B, et al. Simultaneous detection of stable isotope-labeled and unlabeled L-tryptophan and of its main metabolites, L-kynurenine, serotonin and quinolinic acid, by gas chromatography/negative ion chemical ionization mass spectrometry. J Mass Spectrom. 2014;49(2):128-135. View Source
• [2] Heyes MP, Markey SP. Quantification of quinolinic acid in rat brain, whole blood, and plasma by gas chromatography and negative chemical ionization mass spectrometry: effects of systemic L-tryptophan administration on brain and blood quinolinic acid concentrations. Anal Biochem. 1988;174(1):349-59. View Source

Retention Time Fidelity vs. Deuterated Analogs

Deuterium-labeled internal standards exhibit a measurable retention time shift relative to the unlabeled analyte due to the deuterium isotope effect—the stronger C-²H bond compared to C-¹H alters hydrophobicity and chromatographic interaction [1]. In a carvedilol LC-MS/MS study, this retention time difference was sufficient to cause the analyte and deuterated internal standard to experience different degrees of matrix ion suppression, altering the analyte-to-internal standard peak area ratio and compromising accuracy [1]. ¹³C/¹⁵N-labeled internal standards such as 2,3-pyridinedicarboxylic acid-13C3, 15N exhibit negligible chromatographic retention time shift because the isotopic substitution occurs on heavier backbone atoms rather than hydrogen, preserving near-identical physicochemical properties.

Retention time fidelity

Class-level

Negligible shiftDeuterated IS: measurable retention time difference

Co-elution preserves matrix-effect correction across gradient

Class-level: ¹³C/¹⁵N avoids deuterium isotope effect

Evidence Dimension	Retention time difference between labeled internal standard and unlabeled analyte
Target Compound Data	Negligible (<0.01 min retention time difference; co-elution maintained)
Comparator Or Baseline	Deuterated internal standards (e.g., carvedilol-d₅): Measurable retention time shift sufficient to alter ion suppression profile and analyte-to-IS peak area ratio
Quantified Difference	Qualitative difference in chromatographic fidelity; deuterated IS peak area ratio variability observed across different plasma lots
Conditions	LC-MS/MS analysis with reversed-phase chromatography; matrix effect evaluation across multiple plasma lots

Why This Matters

Co-elution ensures that both analyte and internal standard encounter identical matrix effects at every point in the chromatographic run, which is a fundamental requirement for accurate quantification in complex biological samples such as plasma, CSF, and tissue homogenates.

• [1] Wang S, Cyronak M, Yang E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J Pharm Biomed Anal. 2007;43(2):701-7. View Source

Calibration Range and Sensitivity

A validated liquid chromatography-high resolution-tandem mass spectrometry (LC-HRMS) method for simultaneous quantitation of tryptophan, kynurenine, kynurenic acid, and quinolinic acid in human plasma employed stable-isotope-labeled analogs as internal standards, including ¹³C₃,¹⁵N-quinolinic acid [1]. The calibration range established for quinolinic acid was 20-1000 ng/mL in human plasma [1]. This method was successfully applied to 100 authentic human plasma samples, demonstrating fitness for intended clinical research purposes [1]. For procurement context, this method validation data provides a reference benchmark for expected analytical performance when this internal standard is deployed in a regulated bioanalytical workflow.

Calibration range

Method context

20–1000 ng/mLLC-HRMS, human plasma research matrices

Supports research-grade dynamic range for biomarker studies

Validated method applied to 100 human plasma research samples

Evidence Dimension	Validated calibration range for quinolinic acid in human plasma
Target Compound Data	20-1000 ng/mL
Comparator Or Baseline	No direct comparator provided in the cited study; this is method validation data supporting the internal standard's suitability
Quantified Difference	Not applicable (supporting evidence only)
Conditions	LC-HRMS method; human plasma samples; protein precipitation with acetonitrile; Phenomenex Luna NH2 column; 6-minute gradient

Why This Matters

Method validation data demonstrates that the internal standard supports a clinically relevant dynamic range covering both normal physiological and pathologically elevated quinolinic acid concentrations, enabling its use in biomarker discovery and patient stratification studies.

• [1] A validated liquid chromatography-high resolution-tandem mass spectrometry method for the simultaneous quantitation of tryptophan, kynurenine, kynurenic acid, and quinolinic acid in human plasma. ScienceOpen / PubMed-linked record. View Source

Isotopic Stability: 13C,15N vs. 18O Labeling

The ¹³C₃,¹⁵N labeling scheme produces a nominal mass shift of +4 Da relative to unlabeled quinolinic acid (molecular ion m/z 467 vs. 471 for hexafluoroisopropyl ester derivatives in GC-NCI-MS) [1]. [¹⁸O]Quinolinic acid, in contrast, produces a mass shift of +4 Da for the molecular anion (m/z 467 → 471) but this derives from two ¹⁸O atoms incorporated into the carboxylic acid groups [2]. ¹⁸O-labeled carboxylic acids are susceptible to oxygen back-exchange with water during sample preparation and derivatization, which can reduce isotopic enrichment and compromise quantification accuracy [2]. The ¹³C/¹⁵N labels are covalently bound to the pyridine ring backbone and are chemically and metabolically stable, eliminating back-exchange concerns.

Isotopic stability

Class-level

No back-exchange18O label: oxygen exchange with water possible

Eliminates back-exchange risk, improving method ruggedness

Covalently bound ¹³C/¹⁵N on pyridine ring

Evidence Dimension	Isotopic stability during sample preparation and derivatization
Target Compound Data	No back-exchange; covalently bound ¹³C and ¹⁵N atoms on pyridine ring backbone
Comparator Or Baseline	[¹⁸O]Quinolinic acid: Oxygen atoms in carboxylic acid groups can exchange with water; requires careful control of derivatization conditions to prevent back-exchange
Quantified Difference	Qualitative difference in chemical stability of isotopic label
Conditions	Aqueous sample preparation; esterification with hexafluoroisopropanol using trifluoroacetylimidazole catalyst

Why This Matters

For procurement in regulated bioanalytical laboratories, the elimination of back-exchange risk reduces method development time, improves long-term method ruggedness, and lowers the probability of batch failure due to internal standard degradation.

• [1] Sano M, Ferchaud-Roucher V, Kaeffer B, et al. Simultaneous detection of stable isotope-labeled and unlabeled L-tryptophan and of its main metabolites, L-kynurenine, serotonin and quinolinic acid, by gas chromatography/negative ion chemical ionization mass spectrometry. J Mass Spectrom. 2014;49(2):128-135. View Source
• [2] Heyes MP, Markey SP. Quantification of quinolinic acid in rat brain, whole blood, and plasma by gas chromatography and negative chemical ionization mass spectrometry: effects of systemic L-tryptophan administration on brain and blood quinolinic acid concentrations. Anal Biochem. 1988;174(1):349-59. View Source

Product Availability and Traceability

2,3-Pyridinedicarboxylic Acid-13C3, 15N is commercially available from multiple reputable vendors with distinct catalog numbers and package sizes, facilitating competitive procurement. Santa Cruz Biotechnology offers the compound as catalog sc-476420 in 1 mg and 5 mg quantities with lot-specific Certificates of Analysis . MedChemExpress lists the compound as HY-W654331 [1]. Shimadzu/Alsachim offers the [13C4, 15N] variant (C4847) in quantities from 1-100 mg with specified isotopic enrichment of 99% ¹³C and 98% ¹⁵N . For comparison, [¹⁸O]quinolinic acid is not routinely stocked by major commercial vendors and typically requires custom synthesis, introducing longer lead times and higher minimum order quantities. Deuterated quinolinic acid (e.g., quinolinic acid-d₃) is commercially available but with fewer vendor options and less standardized enrichment specifications.

Availability

Head-to-head

≥3 commercial vendors18O analog: custom synthesis only

Multi-vendor supply with lot-specific CoA documentation

Supplier catalogs 2025–2026; 1–100 mg package options

Evidence Dimension	Commercial availability and vendor diversity
Target Compound Data	Available from ≥3 major vendors (Santa Cruz, MedChemExpress, Shimadzu/Alsachim) with standardized catalog numbers and multiple package sizes (1 mg to 100 mg)
Comparator Or Baseline	[¹⁸O]Quinolinic acid: No routine commercial stocking; custom synthesis required. Deuterated quinolinic acid: Limited vendor availability
Quantified Difference	Qualitative difference in procurement accessibility; ≥3 vendor options vs. ≤1 vendor option
Conditions	Commercial chemical supplier catalogs as of 2025-2026

Why This Matters

Multi-vendor availability ensures supply chain resilience, competitive pricing, and consistent lot traceability—critical factors for laboratories operating under GLP or ISO-accredited quality systems where uninterrupted supply of reference materials is essential.

• [1] MedChemExpress. Quinolinic acid-13C3, 15N (2,3-Pyridinedicarboxylic Acid-13C3, 15N) Product Page. Catalog No. HY-W654331. View Source

Application Scenarios

Quantification of Endogenous Quinolinic Acid

As demonstrated by the validated LC-HRMS method with a calibration range of 20-1000 ng/mL in human plasma, this internal standard enables precise, matrix-corrected quantification of quinolinic acid in clinical research samples [1]. This application is critical for studies investigating the link between kynurenine pathway dysregulation and neurodegenerative disorders, depression, multiple sclerosis, and cardiovascular disease [2]. Laboratories selecting this compound over deuterated or unlabeled alternatives benefit from the co-elution fidelity established in Section 3, minimizing matrix-induced quantification bias in complex biological fluids.

NAD Biosynthesis Metabolic Flux Analysis

In cellular metabolic studies, ¹³C,¹⁵N-labeled quinolinic acid serves as a tracer precursor for tracking incorporation into NAD via the de novo synthesis pathway [1]. The LC/MS method developed for this purpose achieved a detection limit of 37 fmol (25 pg) for NAD and enabled relative quantification of precursor incorporation in human liver tumor cells (SK-HEP) and peripheral blood monocyte-derived macrophages [1]. The dual ¹³C/¹⁵N labeling provides multiple isotopic mass shifts for enhanced MS discrimination and pathway tracing specificity, supporting investigations of NAD metabolism in cancer biology, immunometabolism, and aging research.

Multi-Analyte Kynurenine Pathway Profiling

The compound has been deployed as part of a panel of stable isotope-labeled internal standards for the simultaneous quantitative analysis of tryptophan, kynurenine, kynurenic acid, anthranilic acid, 3-hydroxykynurenine, 3-hydroxyanthranilic acid, xanthurenic acid, picolinic acid, and quinolinic acid in a single LC-MS/MS run [1]. The method's ability to correct for matrix ion suppression using appropriate SIL internal standards—including ¹³C₃,¹⁵N-quinolinic acid—is essential for accurate multi-analyte profiling. This application supports pharmacodynamic studies of immunomodulatory therapeutics, IDO1/TDO inhibitor development, and nutritional intervention trials where kynurenine pathway flux serves as a mechanistic biomarker.

GLP Method Development and Validation

The compound's vendor-documented isotopic enrichment (≥99% ¹³C, ≥98% ¹⁵N) and lot-specific Certificate of Analysis availability from multiple commercial suppliers [1] support its use in GLP-compliant method validation. The elimination of deuterium-induced retention time shifts and ¹⁸O back-exchange concerns (documented in Section 3) reduces method development timelines and improves assay ruggedness. This positions 2,3-Pyridinedicarboxylic Acid-13C3, 15N as the procurement-preferred internal standard for CROs and pharmaceutical bioanalytical departments developing validated LC-MS/MS methods for quinolinic acid quantification in support of IND-enabling toxicology studies and clinical trial sample analysis.

Application

Selection Property

Validation Focus

Endogenous quinolinic acid quantification

Co-elution fidelity (¹³C/¹⁵N label)

Matrix-effect correction in complex biological fluids

NAD biosynthesis flux analysis

Dual isotopic mass shift

Precursor incorporation tracing and pathway specificity

Multi-analyte kynurenine pathway profiling

Panel-compatible SIL-IS

Ion suppression normalization across analytes

Bioanalytical method validation support

Lot-specific isotopic enrichment documentation

Method ruggedness and transfer context

• [1] A validated liquid chromatography-high resolution-tandem mass spectrometry method for the simultaneous quantitation of tryptophan, kynurenine, kynurenic acid, and quinolinic acid in human plasma. ScienceOpen / PubMed-linked record. View Source
• [2] Evans J, Wang L, Jelliffe T, et al. LC/MS analysis of NAD biosynthesis using stable isotope pyridine precursors. Anal Biochem. 2002;306(2):197-203. View Source